Cas no 878391-38-9 (2-Propanol, 1-[[1-(4-bromophenyl)ethyl]amino]-3-chloro-)

• Product Name: 2-Propanol, 1-[[1-(4-bromophenyl)ethyl]amino]-3-chloro-
• CAS No: 878391-38-9
• MF: C₁₁H₁₅BrClNO
• MW: 292.599901437759
• CID: 4280165
• Update Time: 2025-07-09

2-Propanol, 1-[[1-(4-bromophenyl)ethyl]amino]-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[1-(4-bromophenyl)ethyl]amino]-3-chloro-

• Inchi： 1S/C11H15BrClNO/c1-8(14-7-11(15)6-13)9-2-4-10(12)5-3-9/h2-5,8,11,14-15H,6-7H2,1H3
• InChI Key： DAWPHQXYMRDWPT-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=C(Br)C=C1)C)C(O)CCl

Additional information on 2-Propanol, 1-[[1-(4-bromophenyl)ethyl]amino]-3-chloro-

Comprehensive Overview of 2-Propanol, 1-[[1-(4-bromophenyl)ethyl]amino]-3-chloro- (CAS No. 878391-38-9)

2-Propanol, 1-[[1-(4-bromophenyl)ethyl]amino]-3-chloro- (CAS No. 878391-38-9) is a specialized organic compound with a unique molecular structure that combines a propanol backbone with a 4-bromophenyl substituent and a chloro functional group. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug synthesis and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new avenues for designing bioactive molecules.

The compound's CAS No. 878391-38-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its IUPAC name reflects the precise arrangement of its functional groups, making it a subject of interest for chemists studying amine derivatives and halogenated compounds. Recent trends in green chemistry have also sparked discussions about optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In the context of drug discovery, 2-Propanol, 1-[[1-(4-bromophenyl)ethyl]amino]-3-chloro- is explored for its potential as a pharmacophore in modulating biological targets. Its bromophenyl moiety is particularly noteworthy, as similar structures are found in compounds with CNS activity or anti-inflammatory properties. This has led to increased searches for "4-bromophenyl derivatives in medicine" and "chloroamine synthesis techniques" in scientific literature and patent filings.

From a material science perspective, the compound's hybrid structure offers opportunities for developing advanced polymeric materials or ligands for catalysis. Its solubility profile and stability under varying pH conditions are frequently studied parameters, as evidenced by rising queries like "solvent effects on bromophenyl compounds" in research forums. These investigations are crucial for applications in coatings, adhesives, or specialty chemicals.

Analytical characterization of CAS No. 878391-38-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods address common questions about "how to identify 4-bromophenyl peaks in NMR" or "validating chloroamine compounds," which rank high in academic search engines. The compound's chromatographic behavior is also a topic of interest for quality control in industrial production.

Recent advancements in computational chemistry have enabled predictive modeling of 2-Propanol, 1-[[1-(4-bromophenyl)ethyl]amino]-3-chloro-, particularly its electronic properties and reactivity patterns. This aligns with growing demand for "in silico screening of halogenated amines" and "DFT studies on bromoaromatics," reflecting the compound's relevance in rational drug design pipelines. Such approaches reduce experimental costs while accelerating discovery timelines.

Regulatory considerations for handling 878391-38-9 emphasize standard laboratory safety protocols, with particular attention to its halogen content during disposal. While not classified as hazardous under major chemical inventories, proper personal protective equipment (PPE) is recommended when working with this compound—a point often highlighted in safety-focused search queries like "handling brominated isopropanol derivatives."

The commercial availability of 2-Propanol, 1-[[1-(4-bromophenyl)ethyl]amino]-3-chloro- through specialty chemical suppliers has increased in recent years, driven by demand from contract research organizations (CROs) and academic laboratories. Procurement-related searches such as "bulk suppliers of CAS 878391-38-9" or "custom synthesis of chloroamino propanols" indicate its growing utilization across research sectors.

Future research directions may explore the compound's utility in bioconjugation chemistry or as a building block for heterocyclic compounds. These potential applications resonate with emerging trends in click chemistry and fragment-based drug discovery, positioning CAS No. 878391-38-9 as a versatile intermediate in next-generation chemical development.